Cas no 62251-45-0 ( )

• Product Name: &nbsp
• CAS No: 62251-45-0
• MF: C₈H₁₂BrNO
• MW: 218.090981483459
• CID: 956379
• PubChem ID: 434888
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-bromo-8-methyl-8-azabicyclo[3.2.1]octan-3-one
• NSC-360206
• NSC360206
• DTXSID70331070
• 62251-45-0
•  

• Inchi： 1S/C8H12BrNO/c1-10-5-2-3-6(10)8(9)7(11)4-5/h5-6,8H,2-4H2,1H3
• InChI Key： VHNXFKTYNFJDKY-UHFFFAOYSA-N
• SMILES： BrC1C(CC2CCC1N2C)=O

Computed Properties

• Exact Mass: 217.01026
• Monoisotopic Mass: 217.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.505
• Boiling Point: 277.1°C at 760 mmHg
• Flash Point: 121.4°C
• Refractive Index: 1.555
• PSA: 20.31
• LogP: 1.12340